2-((4-fluorophenyl)thio)-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C20H17FN4O3S/c21-14-6-8-16(9-7-14)29-12-17(26)22-20-24-23-19(28-20)13-10-18(27)25(11-13)15-4-2-1-3-5-15/h1-9,13H,10-12H2,(H,22,24,26)
• InChI Key: HUHGXBDERPZSEH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C3=NN=C(O3)NC(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C20H17FN4O3S
• Molecular Weight: 412.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H17FN4O3S and its molecular weight is 412.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A number of studies have focused on the synthesis and evaluation of derivatives similar to the compound for their antimicrobial properties. These derivatives have been tested against a range of Gram-positive and Gram-negative bacteria as well as fungal strains, showing varying degrees of efficacy. For instance, Parikh and Joshi (2014) synthesized a series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives that demonstrated notable antimicrobial activity, with specific compounds exhibiting high potency against a broad panel of bacterial and fungal strains due to the presence of fluorine atoms (Parikh & Joshi, 2014). This suggests that the structural modification of acetamide derivatives, including fluorophenyl moieties, significantly enhances antimicrobial properties.

Anti-inflammatory and Analgesic Activities

Derivatives of the specified compound have also been evaluated for their anti-inflammatory and analgesic activities. Sunder and Maleraju (2013) reported the synthesis of novel acetamides showing significant anti-inflammatory activity, highlighting the potential therapeutic applications of such derivatives in treating inflammation-related conditions (Sunder & Maleraju, 2013).

Anticancer Screening

Research into the anticancer potential of related compounds has also been conducted. Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities against different cancer cell lines, finding certain derivatives to exhibit powerful cytotoxic effects, particularly against breast cancer (Abu-Melha, 2021). This indicates the potential of such compounds in the development of new anticancer drugs.